3-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-[(3,4-dimethylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO/c1-10-4-5-12(8-11(10)2)9-13-6-3-7-14/h4-5,8,13-14H,3,6-7,9H2,1-2H3
• InChI Key: RWMDMHRPKRTWQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNCCCO)C

Description

3-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol is a propanolamine derivative featuring a benzylamino group substituted with 3,4-dimethylphenyl at the nitrogen atom. The compound’s structure combines a hydrophilic propanol backbone with a lipophilic aromatic moiety, making it a candidate for applications in medicinal chemistry or material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 3,4-dimethylbenzylamine with 3-chloropropanol under basic conditions. The reaction proceeds via nucleophilic substitution, where the amino group attacks the carbon atom bonded to the chlorine atom, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halides or esters.

Scientific Research Applications

3-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

(a) 3-AMINO-3-(3,4-DICHLORO-PHENYL)-PROPAN-1-OL

• Structure : Differs by replacing 3,4-dimethylphenyl with 3,4-dichlorophenyl.
• Key Differences: Electronic Effects: Chlorine atoms are electron-withdrawing, reducing aromatic ring electron density compared to electron-donating methyl groups. Lipophilicity: Higher logP (XLogP3 = 1.7) due to chlorine’s polarizability, whereas dimethyl groups may increase hydrophobicity without significant polarity .
• Molecular Weight : 220.09 g/mol (vs. ~193.29 g/mol for the dimethyl analog) .

(b) 3-[(1-Naphthylmethyl)amino]propan-1-OL

• Structure : Substitutes 3,4-dimethylphenyl with a bulkier naphthyl group.
• Lipophilicity: Higher logP due to the larger aromatic system, enhancing membrane permeability but possibly limiting aqueous solubility .

(c) 3-[3-(Dimethylamino)phenoxy]-1-propanol

• Structure: Replaces the benzylamino group with a phenoxy ether linkage.
• Key Differences: Hydrogen Bonding: The ether oxygen lacks hydrogen-bond-donating capability, reducing interactions with polar targets. Basicity: The dimethylamino group on the phenoxy ring is less basic than the primary amine in the target compound .

(d) 3-((2-Chloro-3-nitropyridin-4-yl)(methyl)amino)propan-1-ol (IV-9)

• Structure : Features a nitro- and chloro-substituted pyridine ring instead of dimethylphenyl.
• Key Differences :
  • Reactivity : Nitro groups increase electrophilicity, making the compound more reactive in redox environments.
  • Molecular Weight : 246 g/mol (ESI-MS [M+H]+), significantly higher than the dimethylphenyl analog .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP	Aromatic Substituent	Key Feature	Reference
3-{[(3,4-Dimethylphenyl)methyl]amino}propan-1-ol	~193.29	Inferred ~1.5	3,4-Dimethylphenyl	Electron-donating, lipophilic	-
3-AMINO-3-(3,4-DICHLORO-PHENYL)-PROPAN-1-OL	220.09	1.7	3,4-Dichlorophenyl	Electron-withdrawing, polar
3-[(1-Naphthylmethyl)amino]propan-1-OL	243.31	Inferred ~2.5	Naphthyl	Bulky, highly lipophilic
IV-9	246	Inferred ~0.8	2-Chloro-3-nitropyridine	Electrophilic, reactive